3-Amino-4-fluorobutan-1-OL

• IUPAC Name: 3-amino-4-fluorobutan-1-ol
• InChI: InChI=1S/C4H10FNO/c5-3-4(6)1-2-7/h4,7H,1-3,6H2
• InChI Key: VPFNLDYVTFQXCE-UHFFFAOYSA-N
• Canonical SMILES: C(CO)C(CF)N
• Molecular Formula: C4H10FNO
• Molecular Weight: 107.13 g/mol

Description

3-Amino-4-fluorobutan-1-OL is a fluorinated amino alcohol with a four-carbon chain structure. Its molecular formula is C₄H₁₀FNO, featuring a hydroxyl group (-OH) at the first carbon, an amino group (-NH₂) at the third carbon, and a fluorine atom at the fourth carbon. This combination of functional groups confers unique physicochemical properties, including polarity from the -OH and -NH₂ groups and enhanced lipophilicity due to the fluorine atom.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Types of Reactions:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Similar Compounds

4-Fluoro-1-butanol (CAS 372-93-0)

Key Differences:

• Functional Groups: Lacks the amino group, reducing its basicity and hydrogen-bonding capacity compared to 3-Amino-4-fluorobutan-1-OL.
• Reactivity: The absence of an amino group limits its utility in reactions requiring nucleophilic amine participation (e.g., peptide coupling).
• Safety: Safety data indicate that 4-Fluoro-1-butanol requires immediate decontamination upon exposure, suggesting higher acute toxicity compared to amino-alcohol analogs .

(S)-2-(4-Trifluoromethyl-phenyl-amino)-propan-1-ol

Structure: A three-carbon amino alcohol with a phenyl ring substituted by a trifluoromethyl (-CF₃) group. Key Differences:

• Aromaticity: The phenylamine moiety enables π-π stacking interactions, which are absent in 3-Amino-4-fluorobutan-1-OL. This could influence binding affinity in drug-receptor interactions .

3-Amino-1-propanol (EC 205-864-4)

Structure: A three-carbon amino alcohol without fluorine. Key Differences:

• Lipophilicity: The lack of fluorine reduces lipophilicity, making 3-Amino-1-propanol more water-soluble but less membrane-permeable.

Memantine Related Compound F (3-Amino-5,7-dimethyladamantan-1-ol hydrochloride)

Structure: A rigid adamantane backbone with amino and hydroxyl groups. Key Differences:

• Rigidity : The adamantane core enhances metabolic stability and blood-brain barrier penetration, traits critical for neurological drugs like memantine.
• Complexity: The dimethyl substitution and hydrochloride salt form complicate synthesis compared to the linear structure of 3-Amino-4-fluorobutan-1-OL .

Data Table: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Features
3-Amino-4-fluorobutan-1-OL	C₄H₁₀FNO	107.13 (estimated)	-OH, -NH₂, -F	Balanced polarity/lipophilicity
4-Fluoro-1-butanol	C₄H₉FO	92.11	-OH, -F	High acute toxicity
(S)-2-(4-Trifluoromethyl-phenyl-amino)-propan-1-ol	C₁₀H₁₁F₃NO	234.20	-OH, -NH-, -CF₃, aromatic	Enhanced metabolic stability
3-Amino-1-propanol	C₃H₉NO	75.11	-OH, -NH₂	High water solubility
Memantine Related Compound F	C₁₂H₂₁NO·HCl	231.76 (free base)	-OH, -NH₂, adamantane	Rigid, CNS-targeting

Research Findings and Implications

• Fluorine Positioning: Terminal fluorine (as in 4-Fluoro-1-butanol) vs. penultimate fluorine (3-Amino-4-fluorobutan-1-OL) alters electronic distribution and steric effects, impacting reactivity .
• Amino Group Utility: The presence of -NH₂ in 3-Amino-4-fluorobutan-1-OL enables participation in Schiff base formation or coordination chemistry, distinguishing it from non-amino fluorinated alcohols .
• Structural Complexity: Adamantane-based analogs (e.g., Memantine Related Compound F) demonstrate the trade-off between synthetic complexity and pharmacological efficacy, a consideration for future derivatization of 3-Amino-4-fluorobutan-1-OL .

Biological Activity

3-Amino-4-fluorobutan-1-OL is a compound of significant interest in medicinal chemistry and biochemistry due to its unique structural features and potential biological activities. This article provides an in-depth examination of its biological activity, mechanisms of action, relevant research findings, and case studies.

Chemical Structure and Properties

3-Amino-4-fluorobutan-1-OL is characterized by the presence of an amino group and a fluorine atom, which contribute to its unique reactivity and interaction with biological systems. Its chemical structure can be represented as follows:

$$\text{C}_4\text{H}_10\text{F}\text{N}\text{O}$$

The biological activity of 3-Amino-4-fluorobutan-1-OL is primarily attributed to its interaction with various enzymes and receptors. The fluorine atom enhances lipophilicity, which can influence the compound's binding affinity to biological targets. The amino group may participate in hydrogen bonding, facilitating interactions with enzyme active sites.

Key Mechanisms:

• Enzyme Interaction: Acts as a substrate for specific enzymes, influencing metabolic pathways.
• Receptor Modulation: Potential to modulate neurotransmitter systems, impacting neurological functions.

Biological Activities

Research has indicated several biological activities associated with 3-Amino-4-fluorobutan-1-OL, including:

• Antioxidant Properties: Exhibits the ability to scavenge free radicals, potentially reducing oxidative stress in cells.
• Neuroprotective Effects: Investigated for its potential role in protecting neuronal cells from damage, making it a candidate for treating neurodegenerative diseases.
• Antimicrobial Activity: Preliminary studies suggest efficacy against certain bacterial strains.

Case Studies

• Neuroprotective Study:
  • A study investigated the effects of 3-Amino-4-fluorobutan-1-OL on neuronal cell cultures subjected to oxidative stress. Results indicated a significant reduction in cell death compared to controls, suggesting potential therapeutic applications in neuroprotection.
• Antioxidant Activity Assessment:
  • In vitro assays demonstrated that the compound effectively reduced levels of reactive oxygen species (ROS) in cultured cells, supporting its role as an antioxidant.
• Enzyme Inhibition Assay:
  • The compound was tested against various enzymes involved in metabolic pathways. Results showed inhibition of certain kinases, indicating a potential mechanism for its biological effects.

Comparative Analysis with Similar Compounds

Compound	Structure	Biological Activity
3-Amino-4-fluorobutan-1-OL	Structure	Antioxidant, neuroprotective
3-Fluorobutan-1-ol	Structure	Less potent antioxidant properties
3-Amino-butan-1-ol	Structure	Similar but lacks fluorine; different activity